Cas no 10184-35-7 (1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid)

• Product Name: 1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid
• CAS No: 10184-35-7
• MF: C₉H₁₀N₄O₅
• MW: 254.199501514435
• CID: 4556314
• Update Time: 2025-10-27

1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid Chemical and Physical Properties

Names and Identifiers

• Caffeine EP Impurity E
• Caffeine Impurity 5
• 7H-Purine-7-acetic acid, 1,2,3,6,8,9-hexahydro-1,3-dimethyl-2,6,8-trioxo-
• 1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid

• Inchi： 1S/C9H10N4O5/c1-11-6-5(7(16)12(2)9(11)18)13(3-4(14)15)8(17)10-6/h3H2,1-2H3,(H,10,17)(H,14,15)
• InChI Key： SHOJXLRAOPYXHC-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(N(C)C(=O)N(C)C2=O)NC1=O

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available

1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid

1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid (CAS No. 10184-35-7): An Overview

1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid (CAS No. 10184-35-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and medicinal research. This compound belongs to the purine family and is characterized by its complex molecular structure and diverse biological activities. In this article, we will delve into the chemical properties, biological significance, and potential applications of this compound.

The molecular formula of 1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid is C₉H₁₀N₄O₅, and its molecular weight is approximately 254.2 g/mol. The compound features a hexahydro-purine core with additional functional groups that contribute to its unique properties. The presence of multiple oxygen atoms in the form of oxo groups and a carboxylic acid moiety imparts significant reactivity and solubility characteristics to the molecule.

In terms of physical properties, 1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid is a white crystalline solid at room temperature. It is soluble in water and polar organic solvents such as methanol and ethanol. The compound's solubility profile makes it suitable for various applications in both laboratory and industrial settings.

The chemical stability of 1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid is an important consideration for its use in research and development. The compound is generally stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Additionally, it is sensitive to high temperatures and prolonged exposure to light. Proper storage conditions are essential to maintain its integrity and efficacy.

One of the key areas of interest for 1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid is its biological activity. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 1,2,3,6,8，9-Hexahydro-1，3-dimethyl-2，6，8-trioxo-purine-7-acetic Acid can inhibit the activity of specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

In the context of cancer research, 1，2，3，6，8，9-Hexahydro-1，3-dimethyl-2，6，8-trioxo-purine-7-acetic Acid has shown potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in cancer cells by disrupting key cellular processes such as DNA replication and protein synthesis. These findings suggest that 1，2，3，6，8，9-Hexahydro-1，3-dimethyl-2，6，8-trioxo-purine-7-acetic Acid could be further explored for its therapeutic potential in cancer treatment.

Beyond its direct biological effects, 1，2，3，6，8，9-Hexahydro-1，3-dimethyl-2，6，8-trioxo-purine-7-acetic Acid also serves as a valuable chemical intermediate in the synthesis of other biologically active compounds. Its reactive functional groups make it an excellent starting material for various chemical transformations. For example, it can be used to synthesize derivatives with enhanced pharmacological properties or improved bioavailability.

The synthesis of 1，2，3，6，8，9-Hexahydro-1，3-dimethyl-2，6，8-trioxo-purine-7-acetic Acid involves several steps that require precise control over reaction conditions. Common synthetic routes include the condensation of appropriate precursors followed by selective oxidation and functional group modifications. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In terms of safety, handling 1，2，3，6，8،9-Hexahydro-1，3-dimethyl-2，6،8-trioxo-purine-7-acetic Acid requires adherence to standard laboratory safety protocols. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling the compound to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for 1，2，3،6،8،9-Hexahydro-1，3-dimethyl-2，6،8-trioxo-purine-7-acetic Acid are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential applications in various therapeutic areas. Collaborative efforts between chemists and biologists are essential to fully harness the benefits of this unique compound.

In conclusion, 1,2,3,6,8,9-Hexahydro-1,3-dimethyl-2,6,8-trioxo-purine-7-acetic Acid (CAS No. 10184-35-7) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and biological activities make it an intriguing subject for further investigation and development.